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N-[(4-amino-2-methylpyrimidin-5-yl)methyl]-N-[(1E)-1-(2-oxo-1,3-oxathian-4-ylidene)ethyl]formamide N-[(4-amino-2-methylpyrimidin-5-yl)methyl]-N-[(1E)-1-(2-oxo-1,3-oxathian-4-ylidene)ethyl]formamide
Brand Name: Vulcanchem
CAS No.: 6092-18-8
VCID: VC21116478
InChI: InChI=1S/C13H16N4O3S/c1-8(11-3-4-20-13(19)21-11)17(7-18)6-10-5-15-9(2)16-12(10)14/h5,7H,3-4,6H2,1-2H3,(H2,14,15,16)
SMILES: CC1=NC=C(C(=N1)N)CN(C=O)C(=C2CCOC(=O)S2)C
Molecular Formula: C13H16N4O3S
Molecular Weight: 308.36 g/mol

N-[(4-amino-2-methylpyrimidin-5-yl)methyl]-N-[(1E)-1-(2-oxo-1,3-oxathian-4-ylidene)ethyl]formamide

CAS No.: 6092-18-8

Cat. No.: VC21116478

Molecular Formula: C13H16N4O3S

Molecular Weight: 308.36 g/mol

* For research use only. Not for human or veterinary use.

N-[(4-amino-2-methylpyrimidin-5-yl)methyl]-N-[(1E)-1-(2-oxo-1,3-oxathian-4-ylidene)ethyl]formamide - 6092-18-8

Specification

CAS No. 6092-18-8
Molecular Formula C13H16N4O3S
Molecular Weight 308.36 g/mol
IUPAC Name N-[(4-amino-2-methylpyrimidin-5-yl)methyl]-N-[1-(2-oxo-1,3-oxathian-4-ylidene)ethyl]formamide
Standard InChI InChI=1S/C13H16N4O3S/c1-8(11-3-4-20-13(19)21-11)17(7-18)6-10-5-15-9(2)16-12(10)14/h5,7H,3-4,6H2,1-2H3,(H2,14,15,16)
Standard InChI Key LLJDJQYGZBQFIF-UHFFFAOYSA-N
Isomeric SMILES CC1=NC=C(C(=N1)N)CN(C=O)/C(=C\2/CCOC(=O)S2)/C
SMILES CC1=NC=C(C(=N1)N)CN(C=O)C(=C2CCOC(=O)S2)C
Canonical SMILES CC1=NC=C(C(=N1)N)CN(C=O)C(=C2CCOC(=O)S2)C

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